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Compound of Interest

2-(Chloromethyl)-4,6-
Compound Name:

dimethylpyridine
CAS No.: 4472-55-3
Cat. No.: B2467252

Get Quote

(2-Chloromethyl-4,6-Dimethylpyridine)
Introduction: The Nomenclature Paradox

In high-stakes medicinal chemistry, ambiguity is a liability. The compound frequently queried as
6-chloromethyl-2,4-lutidine presents a classic nomenclature hazard. While the name is
structurally descriptive, it technically violates IUPAC hierarchy, leading to potential sourcing
errors and synthetic mishaps.

“Lutidine" strictly refers to dimethylpyridines. A "chloromethyl-lutidine" implies a pyridine ring
with two methyl groups and one chloromethyl group. This results in a trisubstituted pyridine ring
(positions 2, 4, and 6).[1] Consequently, this molecule is chemically a derivative of 2,4,6-
collidine (trimethylpyridine), not 2,4-lutidine.

This guide serves as the authoritative technical dossier for 2-(chloromethyl)-4,6-
dimethylpyridine, clarifying its identity, synthesis, and handling for drug development
applications.
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Chemical Identity & Synonyms[2][3][4][5][6][7][8]

To ensure supply chain integrity, researchers must rely on the CAS number and systematic

IUPAC names rather than colloquialisms.

Identity Matrix

Parameter Identifier | Value

Notes

2-(Chloromethyl)-4,6-
dimethylpyridine

Preferred IUPAC Name

The chloromethyl group takes
precedence in numbering over
methyls due to alphabetization,

but locants are minimized.

Common Synonym 6-Chloromethyl-2,4-lutidine

Non-standard. Describes the
substitution pattern relative to

a 2,4-lutidine core.

Parent Scaffold 2,4,6-Collidine

The starting material for
synthesis.[2][3][4]

CAS Number (HCI Salt) 221904-15-0

The free base is unstable;
commercial sources almost
exclusively supply the

hydrochloride.

Molecular Formula (Free Base)

(HCI Salt)

Molecular Weight 155.62 g/mol (Free Base)

192.08 g/mol (HCI Salt)

Structural Visualization

The following diagram clarifies the relationship between the colloquial "Lutidine" derived name

and the actual "Collidine" parentage.
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Parent: 2,4,6-Collidine .
Functionalization of C-2 Methyl

(2,4,6-Trimethylpyridine)

. : ) Target: 2-(Chloromethyl)-4,6-dimethylpyridine
Naming Misconception L5
(Implies adding -CH2Cl to C-6 (AKA: 6-Chloromethyl-2,4-lutidine)
Ref: 2,4-Lutidine | - —ccee—m=———7"7777
(2,4-Dimethylpyridine)

Click to download full resolution via product page

Figure 1: Nomenclature genealogy. The target compound is synthetically derived from
Collidine, though often named as a substituted Lutidine.

Critical Properties & Stability

Trustworthiness Warning: Unlike many pyridine building blocks, this compound exhibits specific
instability that dictates handling protocols.

o Free Base Instability: The free base of 2-(chloromethyl)-4,6-dimethylpyridine is prone to
self-quaternization. The pyridine nitrogen (nucleophile) of one molecule attacks the exocyclic
chloromethyl carbon (electrophile) of another, forming an insoluble pyridinium polymer
("pyridine red").

o Protocol: Always store as the Hydrochloride (HCI) salt.
o Usage: Liberate the free base in situ only immediately before the coupling reaction.

o Vesicant Nature: As a "nitrogen mustard" analog (picolyl chloride class), it is a potent
alkylating agent. It can cause severe skin burns and sensitization.

o Safety: Double-gloving (Nitrile/Laminate) and use of a fume hood are mandatory.

Synthesis & Manufacturing Protocol

For researchers unable to source the compound, or requiring fresh material to ensure high
reactivity, the Boekelheide Rearrangement is the industry-standard route. This method avoids
the poor selectivity of direct radical chlorination.

Reaction Scheme
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e N-Oxidation: 2,4,6-Collidine
Collidine N-oxide.
o Rearrangement: N-oxide
2-Acetoxymethyl-4,6-dimethylpyridine (via Acetic Anhydride).
e Hydrolysis: Acetate
Alcohol (2-Hydroxymethyl-4,6-dimethylpyridine).
 Chlorination: Alcohol

Chloride (using Thionyl Chloride).

Step-by-Step Methodology

Reagents:

2,4,6-Collidine (CAS 108-75-8)[2]

Hydrogen Peroxide (30% aq)[5]

Acetic Anhydride (

)

Thionyl Chloride (

)

Dichloromethane (DCM)
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Step 1: N-Oxidation

Reagent: H202, AcOH, Reflux
Output: Collidine N-oxide

O-acylation & [3,3]-sigmatropic shift

Step 2: Boekelheide Rearrangement
Reagent: Ac20, Reflux
Output: 2-Acetoxymethyl intermediate

Deprotection

Step 3: Hydrolysis
Reagent: HCI (aq) or NaOH
Output: 2-Hydroxymethyl-4,6-dimethylpyridine

Nucleophilic Substitution

Step 4: Chlorination
Reagent: SOCI2, DCM
Output: 2-(Chloromethyl)-4,6-dimethylpyridine HCI

Click to download full resolution via product page

Figure 2: The Boekelheide Rearrangement pathway ensures regioselectivity at the benzylic

position.

Detailed Protocol (Self-Validating):
« Oxidation: Dissolve 2,4,6-collidine (10g) in glacial acetic acid (50 mL). Add

(30%, 15 mL) dropwise. Heat to 80°C for 12h.

o Validation: TLC (10% MeOH/DCM) should show the disappearance of the non-polar
collidine spot and appearance of a polar N-oxide spot.
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e Rearrangement: Concentrate the N-oxide. Add acetic anhydride (30 mL) and reflux (140°C)
for 2 hours.

o Mechanism:[4][6][7] The N-oxide oxygen attacks an acetyl group, followed by a [3,3]-
sigmatropic rearrangement to the methyl carbon.

e Hydrolysis: Remove excess

under vacuum. Reflux the residue in 20% HCI for 4 hours to cleave the ester. Neutralize with
and extract with DCM to get the alcohol.

e Chlorination (Critical Step): Dissolve the alcohol in dry DCM at 0°C. Add

(1.5 eq) dropwise. Stir at room temperature for 4h.

o Work-up: Evaporate solvent/excess

. The residue is the Hydrochloride salt.

o Do NOT neutralize if you intend to store it. Wash the solid with dry ether to remove

impurities.

Applications in Drug Discovery[11]

The 6-chloromethyl-2,4-lutidine motif is a versatile "picolyl" electrophile.
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Application Domain Mechanism of Action Key References

Acts as the pyridine synthon
o for coupling with
Proton Pump Inhibitors (PPIs) o o [1]
benzimidazoles (similar to

Omeprazole synthesis).

Used to synthesize Tripodal
ligands (e.g., TPA/BPA) for
) ) biomimetic iron/copper
Metal Chelation (TPA Ligands) ] [2]
complexes. The methyl steric
bulk modulates metal center

redox potential.

The chloromethyl group allows
. for the attachment of lipophilic
Prodrug Synthesis o ] ) [3]
pyridine tails to improve drug

solubility or BBB permeability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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